Cas no 649773-63-7 (Benzoic acid, 3-[[[(2'-methyl[1,1'-biphenyl]-4-yl)oxy]acetyl]amino]-)

• Product Name: Benzoic acid, 3-[[[(2'-methyl[1,1'-biphenyl]-4-yl)oxy]acetyl]amino]-
• CAS No: 649773-63-7
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 409668
• PubChem ID: 10067141
• Update Time: 2025-04-19

Benzoic acid, 3-[[[(2'-methyl[1,1'-biphenyl]-4-yl)oxy]acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[[(2'-methyl[1,1'-biphenyl]-4-yl)oxy]acetyl]amino]-
• 3-[[2-[4-(2-methylphenyl)phenoxy]acetyl]amino]benzoic acid
• 649773-63-7
• DTXSID10435127
• SCHEMBL2959456

• Inchi： 1S/C22H19NO4/c1-15-5-2-3-8-20(15)16-9-11-19(12-10-16)27-14-21(24)23-18-7-4-6-17(13-18)22(25)26/h2-13H,14H2,1H3,(H,23,24)(H,25,26)
• InChI Key： OLBVXETYCGSKPV-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=C(C(=O)O)C=1)=O)C1C=CC(=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 361.13147
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63